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Compound of Interest

Compound Name: T-1105

Cat. No.: B1682577 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of T-
1105, also known as Favipiravir, ensuring compliance and minimizing risk.

Core Disposal Procedures
The primary methods for the disposal of T-1105 involve professional chemical destruction

services. It is crucial to avoid environmental contamination by preventing the chemical from

entering drains or sewer systems.[1]

Recommended Disposal Methods:

Licensed Chemical Destruction Plant: The most appropriate method for disposing of T-1105
is to send it to a licensed chemical destruction facility.[1]

Controlled Incineration: An alternative is controlled incineration equipped with flue gas

scrubbing to manage emissions.[1]

Key Prohibitions:

Do not discharge T-1105 into sewer systems.[1]

Do not contaminate water, foodstuffs, animal feed, or seeds with T-1105 during storage or

disposal.[1]
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Handling and Storage Prior to Disposal
Proper handling and storage are paramount to ensure safety before the final disposal of T-
1105.

Precaution Description

Ventilation
Always handle T-1105 in a well-ventilated area.

[1]

Personal Protective Equipment (PPE)

Wear suitable protective clothing, including

chemical-impermeable gloves, to avoid skin and

eye contact.[1]

Dust and Aerosol Prevention
Avoid the formation of dust and aerosols during

handling.[1]

Ignition Sources
Use non-sparking tools and prevent fire caused

by electrostatic discharge.[1]

Container Storage

Keep T-1105 in suitable, tightly closed

containers in a dry, cool, and well-ventilated

place for disposal.[1]

Incompatible Materials
Store T-1105 separately from foodstuff

containers or incompatible materials.[1]

Accidental Release Measures
In the event of a spill or accidental release, the following steps should be taken:

Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.[1]

Remove Ignition Sources: Eliminate all sources of ignition from the vicinity.[1]

Evacuate Personnel: Evacuate personnel to safe areas and keep people away from and

upwind of the spill.[1]

Wear PPE: Use personal protective equipment, including chemical-impermeable gloves, and

avoid contact with skin and eyes.[1]
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Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[1]

Collection and Disposal: Collect and arrange for disposal. Keep the spilled chemical in

suitable, closed containers. Use spark-proof tools and explosion-proof equipment for

collection. Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[1]

Contaminated Packaging Disposal
The packaging that has contained T-1105 must also be handled and disposed of correctly.

Triple Rinse: Containers can be triple-rinsed (or the equivalent) and then offered for recycling

or reconditioning.[1]

Puncture and Landfill: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[1]

Incineration: For combustible packaging materials, controlled incineration with flue gas

scrubbing is a possible disposal method.[1]

T-1105 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of T-1105.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/msds/favipiravir.pdf
https://www.chemicalbook.com/msds/favipiravir.pdf
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.chemicalbook.com/msds/favipiravir.pdf
https://www.chemicalbook.com/msds/favipiravir.pdf
https://www.chemicalbook.com/msds/favipiravir.pdf
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/product/b1682577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for the proper disposal of T-1105 and its contaminated packaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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